N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide

• IUPAC Name: N-cyclohexyl-4-[1-(pyridin-2-ylmethyl)piperidin-4-yl]oxybenzamide
• InChI: InChI=1S/C24H31N3O2/c28-24(26-20-6-2-1-3-7-20)19-9-11-22(12-10-19)29-23-13-16-27(17-14-23)18-21-8-4-5-15-25-21/h4-5,8-12,15,20,23H,1-3,6-7,13-14,16-18H2,(H,26,28)
• InChI Key: FFWRDZGSMCHPCD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=CC=C(C=C2)OC3CCN(CC3)CC4=CC=CC=N4
• Molecular Formula: C24H31N3O2
• Molecular Weight: 393.5 g/mol

Description

N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide, also known as JNJ-31020028, is a small molecule antagonist of the orexin 1 receptor (OX1R). Orexin is a neuropeptide that plays a key role in regulating sleep-wake cycles, feeding behavior, and reward processing. JNJ-31020028 is a promising drug candidate for the treatment of sleep disorders, addiction, and obesity.

Mechanism of Action

N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide is a selective antagonist of the OX1R, which is primarily expressed in the brain. By blocking the activity of orexin at the OX1R, N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide modulates the activity of neural circuits that regulate sleep, addiction, and feeding behavior.
Biochemical and physiological effects:
N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide has been shown to have a number of biochemical and physiological effects in preclinical models. In addition to its effects on sleep, addiction, and feeding behavior, N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide has been shown to modulate the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress and anxiety. N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide has also been shown to modulate the activity of the dopaminergic system, which is involved in reward processing and motivation.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide has several advantages for use in laboratory experiments. It is a highly selective and potent antagonist of the OX1R, with minimal off-target effects. It is also stable and easy to synthesize in large quantities. However, N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide has some limitations for use in laboratory experiments. It is not water-soluble, which can limit its use in certain assays. In addition, its effects on sleep and feeding behavior can be difficult to measure accurately in animal models.

Future Directions

There are several potential future directions for research on N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide. One area of interest is the potential use of N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide in the treatment of sleep disorders, addiction, and obesity in humans. Clinical trials are currently underway to evaluate the safety and efficacy of N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide in these indications. Another area of interest is the development of new OX1R antagonists with improved pharmacokinetic properties and selectivity. Finally, there is interest in further elucidating the mechanisms by which N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide modulates neural circuits involved in sleep, addiction, and feeding behavior.

Scientific Research Applications

N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide has been extensively studied in preclinical models of sleep disorders, addiction, and obesity. In animal studies, N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide has been shown to increase sleep time, decrease wakefulness, and improve sleep quality. N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide has also been shown to reduce drug-seeking behavior and craving in animal models of addiction. In addition, N-cyclohexyl-4-{[1-(2-pyridinylmethyl)-4-piperidinyl]oxy}benzamide has been shown to decrease food intake and body weight in animal models of obesity.